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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No.: B118180 Get Quote

This document provides immediate, essential safety and logistical information for handling 2'-
Bromo-4'-fluoroacetophenone (CAS No: 403-29-2). The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe handling,

storage, and disposal of this hazardous chemical.

Chemical Identifier and Properties

Property Value Source

CAS Number 403-29-2 [1][2]

Molecular Formula C8H6BrFO [2]

Molecular Weight 217.04 g/mol [3][4]

Appearance
Beige to white to light yellow

powder or crystal
[2][5]

Melting Point 46-49 °C / 114.8-120.2 °F [2][3][4]

Boiling Point 150 °C / 302 °F @ 12 mmHg [2][3][4]

Flash Point > 110 °C / > 230 °F [2]

Hazard Identification and Classification
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[2][3][4]

Serious Eye

Damage/Eye

Irritation

1 GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[2]

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200).[2] It is also described as a lachrymator, a substance that causes tearing.

[6]

Operational Plan: Handling and Personal Protective
Equipment
Adherence to the following operational procedures is mandatory to minimize risk and ensure a

safe laboratory environment.

Engineering Controls

Ventilation: All handling of 2'-Bromo-4'-fluoroacetophenone must be conducted in a

properly functioning chemical fume hood.[2] Engineering controls, such as process isolation

or enclosure and well-designed ventilation systems, should be prioritized to control

hazardous material at the source.[6]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling this corrosive compound.
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Body Part Required PPE Specifications

Eyes/Face
Safety goggles and a face

shield

Must conform to European

standard EN 166 or OSHA's

eye and face protection

regulations in 29 CFR

1910.133.[6][7]

Hands Chemical-resistant gloves
Inspect gloves for integrity

before use.[6]

Body Protective clothing To prevent skin contact.

Respiratory
Respirator with appropriate

filter

Required when dust or vapors

may be generated. A type P3

(EN 143) or N95 (US) dust

mask is recommended.[3][4]

Handling Protocol

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents before starting.

Don all required personal protective equipment.[2]

Handling:

Avoid direct contact with the skin and eyes.

Do not breathe in dust or vapors.[2][5]

Minimize dust generation and accumulation.[2]

Keep the container tightly closed when not in use.[2]

Post-Handling:
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Wash hands thoroughly with soap and water after handling and before breaks.[2]

Contaminated work clothing should not be allowed out of the workplace and must be

washed before reuse.[2][5][8]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with plenty of water for at

least 15 minutes. Seek immediate medical

attention.[2]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Do not use the mouth-to-mouth

method if the victim ingested or inhaled the

substance. Seek immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[2] Ingestion can cause severe

swelling and damage to delicate tissues, with a

danger of perforation.[2]

Spill and Leak Procedures

Minor Spills:

Ensure adequate ventilation.
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Wear appropriate PPE.

Sweep up the solid material, avoiding dust formation, and shovel it into a suitable, labeled

container for disposal.[6]

Major Spills:

Evacuate personnel to a safe area.

Prevent further leakage or spillage if it is safe to do so.[6]

Storage and Disposal Plan
Storage

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.[2]

Store in a designated corrosives area and keep refrigerated.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Store in a corrosive-resistant container with a resistant inner liner.[5]

Disposal

Disposal of 2'-Bromo-4'-fluoroacetophenone and its containers must be done in

accordance with local, regional, and national hazardous waste regulations.[2]

This chemical should be disposed of at an approved waste disposal plant.[2][5]

Do not empty into drains or release into the environment.[2][9]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste to ensure complete and accurate classification.[2]

Workflow for Safe Handling
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Workflow for Safe Handling of 2'-Bromo-4'-fluoroacetophenone

Preparation

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat, Respirator)

Step 1

Handling in Fume Hood

Step 2

Secure Storage
(Cool, Dry, Ventilated, Corrosives Area)

Post-Handling

Decontamination & Cleanup

Post-Handling

Emergency Response
(Spill or Exposure)

If Incident Occurs

Waste Disposal
(Approved Hazardous Waste)

Final Step

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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